![molecular formula C22H23NO2 B11604201 3-[1-(2,3-dimethylphenyl)-5-(4-methylphenyl)pyrrol-2-yl]propanoic Acid](/img/structure/B11604201.png)
3-[1-(2,3-dimethylphenyl)-5-(4-methylphenyl)pyrrol-2-yl]propanoic Acid
Description
The compound consists of a pyrrole ring substituted with a 2,3-dimethylphenyl group at position 1 and a 4-methylphenyl group at position 4. A propanoic acid chain is attached at position 2 of the pyrrole core.
Properties
Molecular Formula |
C22H23NO2 |
|---|---|
Molecular Weight |
333.4 g/mol |
IUPAC Name |
3-[1-(2,3-dimethylphenyl)-5-(4-methylphenyl)pyrrol-2-yl]propanoic acid |
InChI |
InChI=1S/C22H23NO2/c1-15-7-9-18(10-8-15)21-13-11-19(12-14-22(24)25)23(21)20-6-4-5-16(2)17(20)3/h4-11,13H,12,14H2,1-3H3,(H,24,25) |
InChI Key |
URKAHCOPFWIFHT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC=C(N2C3=CC=CC(=C3C)C)CCC(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[1-(2,3-dimethylphenyl)-5-(4-methylphenyl)-1H-pyrrol-2-yl]propanoic acid typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the use of boron reagents and palladium catalysts under mild conditions, making it suitable for synthesizing complex organic molecules.
Industrial Production Methods
Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of automated reactors and continuous flow systems to ensure high yield and purity. The specific conditions, such as temperature, pressure, and solvent choice, are optimized to maximize efficiency and minimize by-products.
Chemical Reactions Analysis
Types of Reactions
3-[1-(2,3-dimethylphenyl)-5-(4-methylphenyl)-1H-pyrrol-2-yl]propanoic acid can undergo various chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: Nucleophilic substitution reactions can occur, especially at the aromatic rings, using reagents like halogens or alkyl groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.
Scientific Research Applications
3-[1-(2,3-dimethylphenyl)-5-(4-methylphenyl)-1H-pyrrol-2-yl]propanoic acid has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 3-[1-(2,3-dimethylphenyl)-5-(4-methylphenyl)-1H-pyrrol-2-yl]propanoic acid exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The exact mechanism can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table and analysis compare the target compound with structurally related pyrrole- and propanoic acid-containing derivatives from the evidence.
Table 1: Key Properties of Comparable Compounds
*Estimated based on structural analogs.
Key Comparative Analysis
Structural Variations and Hydrophobicity The target compound’s 2,3-dimethylphenyl and 4-methylphenyl groups likely confer higher hydrophobicity (logP ~5.0*) compared to 3-{1-[3-(methoxycarbonyl)phenyl]-5-(4-methylphenyl)-1H-pyrrol-2-yl}propanoic acid (logP 4.74), where the methoxycarbonyl group introduces polar character . 3-[3-Acetyl-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-yl]propanoic acid (logP unavailable) has a methoxyphenyl group, which may enhance solubility relative to purely methyl-substituted analogs .
Heterocyclic Core Differences Replacing the pyrrole ring with an isoxazole (as in 3-[3-(4-methylphenyl)-4-isoxazolyl]propanoic acid) reduces molecular weight (231.25 vs.
Functional Group Impact on Applications Haloxyfop and fluazifop () utilize propanoic acid moieties linked to phenoxy-pyridinyl groups for herbicidal activity, suggesting that the target compound’s pyrrole core might offer distinct reactivity or target specificity . The acetyl and methyl groups in 3-[3-acetyl-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-yl]propanoic acid are associated with irritant properties, hinting at possible handling precautions for methyl-substituted pyrrole derivatives .
Research Findings and Implications
- Synthesis Challenges : While the target compound’s synthesis route is unspecified, highlights the use of p-toluenesulfonic acid in pyrrole-related syntheses, suggesting acidic conditions may be required for similar reactions .
- logP and Bioavailability : Higher logP values (e.g., ~5.0* for the target vs. 4.74 for ’s compound) imply greater membrane permeability but lower aqueous solubility, which could influence pharmacokinetics in drug development .
- Agrochemical Potential: Structural parallels to haloxyfop suggest the target compound could be explored for herbicidal activity, though its pyrrole core may require optimization for target enzyme compatibility .
Biological Activity
3-[1-(2,3-dimethylphenyl)-5-(4-methylphenyl)pyrrol-2-yl]propanoic acid is a complex organic compound characterized by its unique pyrrole structure, which is substituted with both 2,3-dimethylphenyl and 4-methylphenyl groups. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry and therapeutic applications.
- Molecular Formula : C22H23NO2
- Molecular Weight : 333.4 g/mol
- Structure : The compound features a pyrrole ring with various substituents that influence its reactivity and biological interactions.
Mechanisms of Biological Activity
Research indicates that compounds similar to 3-[1-(2,3-dimethylphenyl)-5-(4-methylphenyl)pyrrol-2-yl]propanoic acid may interact with biological macromolecules, such as proteins and nucleic acids. These interactions are crucial for understanding the mechanisms through which this compound may exert its biological effects.
Potential Mechanisms:
- Protein Interaction : Pyrrole derivatives can bind to various proteins, potentially modulating their activity.
- Nucleic Acid Binding : The compound may also interact with DNA or RNA, influencing gene expression and cellular processes.
In Vitro Studies
Research on structurally similar compounds has shown promising results regarding their biological activities:
- Tyrosinase Inhibition : Similar compounds have been studied for their ability to inhibit tyrosinase, an enzyme critical in melanin synthesis. For instance, a related compound demonstrated significant inhibition of tyrosinase activity, suggesting potential applications in skin pigmentation disorders .
Case Studies
-
Melanin Synthesis Inhibition : A study found that a derivative of the pyrrole structure inhibited melanin synthesis by acting on tyrosinase through dual mechanisms—both as an antioxidant and by accelerating the degradation of the enzyme .
Compound IC50 (μM) Mechanism Related Pyrrole Derivative 200 (mushroom tyrosinase) Tyrosinase inhibition Related Pyrrole Derivative 10 (human tyrosinase) Degradation acceleration
Comparative Analysis with Similar Compounds
The following table summarizes some compounds structurally related to 3-[1-(2,3-dimethylphenyl)-5-(4-methylphenyl)pyrrol-2-yl]propanoic acid and their unique aspects:
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 3-[1-(3,5-dimethylphenyl)-1H-pyrrol-2-yl]propanoic acid | Lacks the 4-methylphenyl group | Different reactivity profile |
| 3-[1-(4-methylphenyl)-1H-pyrrol-2-yl]propanoic acid | Lacks the 2,3-dimethylphenyl group | Altered electronic properties |
| 3-[1-(phenyl)-1H-pyrrol-2-yl]propanoic acid | Lacks both methyl groups | Less sterically hindered |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
